BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for SHP389
Stock Solution in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

SHP389 is a potent and selective allosteric inhibitor of the protein tyrosine phosphatase SHP2.
[1][2][3][4] SHP2 is a critical non-receptor protein tyrosine phosphatase that plays a key role in
the RAS-mitogen-activated protein kinase (MAPK) signaling pathway, which is frequently
hyperactivated in various cancers.[1][4] By binding to a tunnel-like pocket at the interface of the
N-terminal SH2, C-terminal SH2, and the protein tyrosine phosphatase (PTP) domains,
SHP389 stabilizes SHP2 in a closed, auto-inhibited conformation.[1] This prevents its activation
and subsequent dephosphorylation of downstream substrates, leading to the downregulation of
phosphorylated ERK (p-ERK).[1] These application notes provide a detailed protocol for the
preparation of SHP389 stock solutions for use in cell culture experiments.

Quantitative Data Summary

The following tables summarize the key quantitative data for SHP389.

Table 1: Chemical Properties of SHP389
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Property Value Reference
Molecular Weight 484.98 g/mol [2]
Formula C23H29CIN802 [2]
CAS Number 2235394-90-6 2]
Appearance White to off-white solid [2]
Table 2: In Vitro Potency of SHP389
Assay Cell Line/Target IC50 Reference
SHP2 Biochemical )
Wild-type SHP2 36 nM [1][2]
Assay
p-ERK Cellular Assay 36 nM [2]
Cell Proliferation (24 )
Detroit 562 4.13 pM [2]
hrs)
Cell Proliferation (24
KYSE-520 0.36 uM [2]
hrs)
Table 3: Solubility of SHP389
Solvent Concentration Remarks Reference

100 mg/mL (206.19

DMSO
mM)

Ultrasonic may be

needed. Use newly

[2]

opened DMSO as it is

hygroscopic.

Signaling Pathway

SHP389 acts as an allosteric inhibitor of SHP2, a key component in the RAS-MAPK signaling

cascade. The diagram below illustrates the mechanism of action of SHP389.
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SHP2 signaling pathway and the mechanism of SHP389 inhibition.
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Experimental Protocols

Materials
o SHP389 powder

e Dimethyl sulfoxide (DMSO), cell culture grade, sterile
 Sterile microcentrifuge tubes

» Sterile serological pipettes and pipette tips

o Vortex mixer

o Ultrasonic water bath (optional)

o Personal protective equipment (gloves, lab coat, safety glasses)

Protocol for Preparing a 10 mM SHP389 Stock Solution

o Calculate the required mass of SHP389:
o The molecular weight of SHP389 is 484.98 g/mol .
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.010 mol/L x 0.001 L x 484.98 g/mol = 0.00485 g = 4.85 mg

o For ease of weighing, it is recommended to prepare a larger volume (e.g., 5 mL or 10 mL).
For 5 mL of a 10 mM stock, you would need 24.25 mg of SHP389.

e Weighing SHP389:
o Tare a sterile microcentrifuge tube on an analytical balance.
o Carefully weigh the calculated amount of SHP389 powder into the microcentrifuge tube.

e Dissolving SHP389 in DMSO:
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o Add the appropriate volume of sterile DMSO to the microcentrifuge tube containing the
SHP389 powder. For a 10 mM solution, add 1 mL of DMSO for every 4.85 mg of SHP389.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath
for 5-10 minutes.[2]

 Aliquoting and Storage:

o Once the SHP389 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes. This prevents repeated
freeze-thaw cycles which can degrade the compound.[2]

o Label each aliquot clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[2]

Protocol for Preparing Working Solutions for Cell
Culture

e Thawing the Stock Solution:
o Thaw a single aliquot of the 10 mM SHP389 stock solution at room temperature.
¢ Diluting to Working Concentration:

o Dilute the stock solution in complete cell culture medium to the desired final concentration.
For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock, you would
perform a 1:1000 dilution:

= Add 1 pL of the 10 mM stock solution to 999 uL of complete cell culture medium.

o Itis recommended to perform serial dilutions for lower concentrations to ensure accuracy.
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o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.1%, as higher concentrations can be toxic to cells. Always prepare a
vehicle control with the same final concentration of DMSO to treat a parallel set of cells.

e Cell Treatment:

o Remove the existing medium from your cultured cells and replace it with the medium
containing the desired concentration of SHP389 or the vehicle control.

o Incubate the cells for the desired treatment time.

Experimental Workflow

The following diagram outlines a general workflow for using SHP389 in a cell-based assay,
such as a cell viability or a Western blot experiment.
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General experimental workflow for using SHP389 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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